
Preparing L-743310 Stock Solution in DMSO: An
Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L 743310

Cat. No.: B608431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of L-743310 stock solutions in dimethyl sulfoxide (DMSO). L-743310 is a potent

and selective antagonist of the neurokinin-1 (NK1) receptor, which is involved in various

physiological processes, including pain transmission, inflammation, and emesis. Accurate and

consistent preparation of L-743310 stock solutions is crucial for reliable experimental outcomes

in basic research and drug development.

Key Quantitative Data
For ease of reference and calculation, the pertinent chemical and physical properties of L-

743310 and DMSO are summarized in the table below.
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Property L-743310
Dimethyl Sulfoxide
(DMSO)

Molecular Formula C₃₀H₃₃BrF₆N₄O₂ (CH₃)₂SO

Molecular Weight 675.51 g/mol 78.13 g/mol

CAS Number 187724-86-3 67-68-5

Appearance White to off-white solid Clear, colorless liquid

Solubility in DMSO
≥ 50 mg/mL (as suggested by

some suppliers)
Miscible

Storage Temperature
Powder: -20°C for long-term

storage
Room temperature

Mechanism of Action: NK1 Receptor Antagonism
L-743310 exerts its pharmacological effects by competitively inhibiting the binding of the

endogenous ligand, Substance P, to the NK1 receptor. The NK1 receptor is a G-protein

coupled receptor (GPCR) that, upon activation by Substance P, primarily couples to Gq and Gs

proteins. This initiates a signaling cascade leading to the activation of phospholipase C (PLC),

subsequent production of inositol triphosphate (IP₃) and diacylglycerol (DAG), and a resultant

increase in intracellular calcium levels. Activation of the NK1 receptor can also lead to

increased cyclic adenosine monophosphate (cAMP) levels through Gs protein stimulation. By

blocking this pathway, L-743310 effectively attenuates the downstream cellular responses

mediated by Substance P.
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Diagram 1. Simplified signaling pathway of the NK1 receptor.

Experimental Protocol: Preparation of L-743310
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of L-743310 in DMSO.

Materials:

L-743310 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Perform all steps in a well-ventilated area, preferably within a chemical

fume hood. Wear appropriate PPE to avoid skin and eye contact.

Determine the Required Mass of L-743310:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:
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Mass (mg) = 0.01 mol/L * 0.001 L * 675.51 g/mol * 1000 mg/g = 6.7551 mg

Weighing L-743310:

Carefully weigh out the calculated amount of L-743310 powder using an analytical balance

and place it into a sterile microcentrifuge tube or amber vial.

Adding DMSO:

Add the desired volume of DMSO to the tube containing the L-743310 powder. For the

example above, add 1 mL of DMSO.

Dissolution:

Tightly cap the tube and vortex the solution until the L-743310 powder is completely

dissolved. Gentle warming in a 37°C water bath may be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short- to mid-term storage. For long-term storage, -80°C is

recommended. While specific stability data for L-743310 in DMSO is not readily available,

it is good practice to use the stock solution within 1 to 6 months when stored at -20°C to

-80°C.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Wear appropriate PPE in a
well-ventilated area

Calculate required mass of
L-743310 for desired

concentration and volume

Accurately weigh L-743310 powder

Add the calculated volume
of DMSO

Vortex until fully dissolved
(gentle warming if necessary)

Aliquot into single-use tubes

Store at -20°C (short-term)
or -80°C (long-term)

End

Click to download full resolution via product page

Diagram 2. Workflow for preparing L-743310 stock solution.
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Application in Cell-Based Assays
When using the L-743310 stock solution in cell-based assays, it is critical to ensure that the

final concentration of DMSO in the cell culture medium is non-toxic to the cells. Most cell lines

can tolerate DMSO concentrations up to 0.5%, but it is highly recommended to keep the final

concentration at or below 0.1% to minimize any potential off-target effects of the solvent.

Always include a vehicle control (culture medium with the same final concentration of DMSO) in

your experiments to account for any effects of the solvent.

Working Concentrations: The effective concentration of L-743310 will vary depending on the

specific cell type and experimental conditions. Based on published studies with other NK1

receptor antagonists, typical working concentrations for in vitro assays can range from the low

nanomolar to the micromolar range. It is recommended to perform a dose-response curve to

determine the optimal concentration for your specific application.

Stability and Handling
L-743310 powder is stable for several weeks at room temperature during ordinary shipping.

[1]

For long-term storage of the powder, a dry, dark environment at -20°C is recommended.

DMSO is hygroscopic; therefore, it is important to use anhydrous or molecular sieve-dried

DMSO and to minimize the exposure of the stock solution to air.

Avoid repeated freeze-thaw cycles of the stock solution, as this may lead to degradation of

the compound. Aliquoting into single-use volumes is the best practice to prevent this.[1]

By following these guidelines, researchers can ensure the preparation of accurate and stable

stock solutions of L-743310 for use in a variety of experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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